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This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and professionals in drug development who are

conducting experiments on methods to reduce bycatch in crustacean traps.

Frequently Asked Questions (FAQs)
Q1: What are the primary methods for reducing bycatch in crustacean traps?

A1: The primary methods for reducing bycatch in crustacean traps involve gear modifications,

often referred to as Bycatch Reduction Devices (BRDs). These devices are designed to

prevent non-target species from entering the trap or to allow them to escape after entry.[1][2][3]

Common types of BRDs include:

Escape Gaps or Vents: These are openings of a specific size and shape that allow

undersized target species and non-target species to escape.

Reduced Entrance Size: Modifying the size of the trap entrance can prevent larger non-

target species from entering.[2]
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Bent-Tunnel Entrances: These novel entrances can deter certain fish species from entering

while still allowing crustaceans to access the trap.[2]

Turtle Excluder Devices (TEDs): These are specifically designed to prevent the capture of

sea turtles and other large animals.[4][5][6]

Fisheye BRDs: These are cone-shaped devices with an opening that allows finfish to escape

from the trap.[4][5]

In addition to gear modifications, other strategies include temporal and spatial closures of

fishing areas to avoid times and locations with high bycatch abundance and the use of ropeless

or "on-demand" gear to reduce whale entanglements in the lines connecting traps.[7][8][9]

Q2: How effective are Bycatch Reduction Devices (BRDs)?

A2: The effectiveness of BRDs can vary significantly depending on the design of the device,

the target species, the bycatch species, and the specific environmental conditions of the

fishery.[1] For example, Turtle Excluder Devices (TEDs) have been shown to be up to 97%

effective in allowing sea turtles to escape shrimp trawls.[6] Some fish-excluding BRDs have

been shown to reduce finfish bycatch by up to 40%.[4] However, some BRDs can also lead to a

loss of the target species, which is a significant concern for fishers.[2]

Q3: What are the main challenges in implementing bycatch reduction technologies?

A3: The implementation of bycatch reduction technologies faces several challenges:

Loss of Target Catch: A primary concern for fishers is that BRDs may also allow the target

species to escape, leading to a loss of income.[10][11]

Cost and Availability: The cost of new gear and the availability of effective BRDs can be a

barrier for some fisheries.

Regulatory Hurdles: Slow regulatory processes and lack of enforcement can hinder the

adoption of new technologies.[6][12]

Fisher Acceptance: Fishers may be reluctant to adopt new technologies due to concerns

about their effectiveness, cost, and impact on their livelihood.[10][11]
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Fishery-Specific Solutions: A BRD that works well in one fishery may not be effective in

another, necessitating research and development for specific conditions.[1]

Troubleshooting Guide for Bycatch Reduction
Experiments
Problem: High variability in bycatch rates between experimental and control traps.

Possible Cause: Inconsistent experimental setup or environmental factors.

Recommended Solutions:

Standardize Trap Deployment: Ensure that both experimental and control traps are

deployed in the same location, at the same depth, and for the same duration (soak time).

Paired Experimental Design: Whenever possible, deploy experimental and control traps in

pairs to minimize the effect of spatial variation.

Increase Sample Size: A larger number of trap deployments can help to reduce the impact

of random variability and reveal the true effect of the BRD.

Record Environmental Data: Collect data on factors such as water temperature, depth,

and habitat type for each trap deployment to account for their effects in your analysis.

Problem: The Bycatch Reduction Device (BRD) is causing a significant loss of the target

crustacean species.

Possible Cause: The design of the BRD is not selective enough for the target species.

Recommended Solutions:

Adjust BRD Dimensions: If using escape gaps, experiment with slightly smaller

dimensions that still allow for the escape of the primary bycatch species but are too small

for the target species.

Modify BRD Placement: The location of the BRD within the trap can influence its

effectiveness. Test different placements to see if it reduces target species loss.
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Evaluate Alternative BRD Designs: If one type of BRD is causing significant target species

loss, consider testing a different design (e.g., a fisheye excluder instead of a simple

escape gap).[4][5]

Observe Animal Behavior: If possible, use underwater cameras to observe how both target

and non-target species interact with the BRD. This can provide valuable insights for design

improvements.

Problem: The BRD is not effectively reducing the primary bycatch species.

Possible Cause: The BRD design is not appropriate for the behavior or morphology of the

bycatch species.

Recommended Solutions:

Analyze Bycatch Species: Carefully identify the species, size, and life stage of the bycatch

that is not being excluded. The BRD must be tailored to these characteristics.

Experiment with Different BRD Types: A simple escape gap may not be effective for all

species. Consider testing more complex designs like bent-tunnels or species-specific

excluders.[2]

Consider Behavioral Deterrents: For some species, acoustic or light-based deterrents may

be more effective than physical barriers.

Consult with Gear Technologists and Fishers: Collaborate with experts who have

experience with the specific bycatch problem in your region.

Quantitative Data Summary
The following table summarizes the effectiveness of various bycatch reduction devices from

different studies.
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Bycatch
Reduction
Device
(BRD)

Target
Fishery

Bycatch
Species

Bycatch
Reduction
Rate

Target
Species
Loss

Reference

Turtle

Excluder

Device (TED)

Shrimp Trawl Sea Turtles >95% Minimal [4]

Fisheye and

other BRDs
Shrimp Trawl Finfish

Typically

<30% (some

newer

designs up to

40%)

Varies [4]

Nordmore

Grid

South

Australian

Shrimp Trawl

Blue

Swimmer

Crabs

Up to 82% Up to 30% [4]

T-90 Codend

South

Australian

Shrimp Trawl

Small Fish Not specified Up to 30% [4]

Bent-Tunnel

BRDs

Spot Prawn

Traps
Rockfish

Eliminated

rockfish

bycatch

Prawn catch

rates were

reduced

[2]

Reduced

Trap Opening

(7.0 cm)

Spot Prawn

Traps
Not specified

Did not affect

bycatch rates

28%

reduction in

prawn catch

[2]

Detailed Experimental Protocol: Evaluating a Novel
Bycatch Reduction Device in a Pot Fishery
This protocol outlines a general methodology for testing the effectiveness of a new BRD in a

crustacean pot fishery.

1. Objective: To determine if the novel BRD significantly reduces the catch of a specific non-

target species without significantly reducing the catch of the target species.
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2. Materials:

A sufficient number of identical crustacean traps (e.g., 20-30).

The novel BRDs.

Control traps (identical to the experimental traps but without the BRD).

Bait (use the same type and amount in all traps).

Data collection sheets or electronic data logger.

Measuring board and scales.

GPS for recording trap locations.

Underwater camera (optional).

3. Experimental Design:

Paired Comparison: The experiment should be designed as a paired comparison, with one

experimental trap (with BRD) and one control trap (without BRD) deployed together in a pair.

Randomization: Within each pair, the position of the experimental and control trap should be

randomized to avoid any systematic bias.

Replication: Deploy a sufficient number of pairs (e.g., 10-15) to achieve statistical power. The

exact number will depend on the expected variability in catch rates.

4. Procedure:

Preparation: Modify half of the traps by installing the novel BRD according to a standardized

procedure. The other half will serve as controls.

Deployment: Deploy the paired traps in the designated study area. Ensure that the traps in

each pair are set in close proximity to each other. Record the GPS location, depth, and

deployment time for each pair.
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Soak Time: Leave the traps to fish for a standardized period (soak time), which should be

consistent with the commercial fishing practices in the area.

Retrieval: Retrieve the traps and record the retrieval time.

Data Collection: For each trap, identify, count, and weigh all target and non-target species.

For key species, measure the length of each individual.

Repeat: Repeat the deployment and retrieval process over several fishing trips and, if

possible, in different seasons to assess the performance of the BRD under various

conditions.

5. Data Analysis:

Calculate Catch Per Unit Effort (CPUE): For each trap, calculate the CPUE for the target

species and each major bycatch species (e.g., number or weight of individuals per trap per

hour of soak time).

Statistical Analysis: Use a paired statistical test (e.g., paired t-test or a non-parametric

equivalent like the Wilcoxon signed-rank test) to compare the CPUE of the target and

bycatch species between the experimental and control traps.

Size Selectivity: Analyze the length-frequency distributions of the target and bycatch species

to determine if the BRD is selective for a particular size range.

6. Reporting:

Summarize the results in tables and figures.

Report the mean catch rates, standard deviations, and the results of the statistical tests.

Discuss the effectiveness of the BRD in reducing bycatch and any impact on the target

species catch.

Provide recommendations for further research or implementation.

Visualizations
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Identify Primary Bycatch Problem

Large-bodied animals (turtles, large fish)

Type of Bycatch

Small, non-target fish

 

Undersized target species

 

Implement Turtle Excluder Device (TED) or large escape panel

Recommended BRD

Test fisheye excluders, Nordmore grids, or bent-tunnels

 

Incorporate escape gaps or vents of appropriate size

 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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